Cas no 882305-14-8 (ethyl 2-isobutylthiazole-4-carboxylate)

Ethyl 2-isobutylthiazole-4-carboxylate is a thiazole derivative with applications in organic synthesis and flavor/fragrance industries. Its structure combines a thiazole core with an ester functional group, offering reactivity for further chemical modifications. The isobutyl substituent enhances lipophilicity, making it suitable for hydrophobic formulations. This compound is valued for its role as a flavoring agent, contributing to green, herbal, or fruity notes in food and fragrance products. It also serves as a versatile intermediate in pharmaceutical and agrochemical synthesis. The ethyl ester group provides stability while allowing hydrolysis or transesterification for downstream applications. Its well-defined structure ensures consistent performance in synthetic pathways.

ethyl 2-isobutylthiazole-4-carboxylate structure

882305-14-8 structure

Product Name:ethyl 2-isobutylthiazole-4-carboxylate

CAS No:882305-14-8

MF:C₁₀H₁₅NO₂S

MW:213.29660153389

MDL:MFCD17018493

CID:710328

PubChem ID:11608194

Update Time:2025-11-02

ethyl 2-isobutylthiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 4-Thiazolecarboxylicacid, 2-(2-methylpropyl)-, ethyl ester
- 4-Thiazolecarboxylicacid,2-(2-methylpropyl)-,ethylester(9CI)
- ethyl 2-isobutyl-1,3-thiazole-4-carboxylate
- ethyl 2-isobutylthiazole-4-carboxylate
- SCHEMBL2138607
- DIJHMSPHFZFWJS-UHFFFAOYSA-N
- Ethyl 2-(2-methylpropyl)-1,3-thiazole-4-carboxylate
- 4-Thiazolecarboxylic acid, 2-(2-methylpropyl)-, ethyl ester
- DB-108755
- Ethyl2-isobutylthiazole-4-carboxylate
- 882305-14-8
- AS-40937
- AKOS017459672
- MFCD17018493
- MDL： MFCD17018493
- Inchi： 1S/C10H15NO2S/c1-4-13-10(12)8-6-14-9(11-8)5-7(2)3/h6-7H,4-5H2,1-3H3
- InChI Key： DIJHMSPHFZFWJS-UHFFFAOYSA-N
- SMILES： S1C=C(C(=O)OCC)N=C1CC(C)C

Computed Properties

Exact Mass: 213.08200
Monoisotopic Mass: 213.08234989g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 67.4Å²

Experimental Properties

PSA: 67.43000
LogP: 2.51830

ethyl 2-isobutylthiazole-4-carboxylate Pricemore >>

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TRC	E903258-5mg	ethyl 2-isobutylthiazole-4-carboxylate	882305-14-8		5mg	$ 70.00	2022-06-05
TRC	E903258-10mg	ethyl 2-isobutylthiazole-4-carboxylate	882305-14-8		10mg	$ 95.00	2022-06-05
TRC	E903258-50mg	ethyl 2-isobutylthiazole-4-carboxylate	882305-14-8		50mg	$ 340.00	2022-06-05
Chemenu	CM111542-1g	ethyl 2-isobutylthiazole-4-carboxylate	882305-14-8	95%	1g	$***	2023-05-29
abcr	AB445062-250 mg	Ethyl 2-isobutylthiazole-4-carboxylate; min. 95%	882305-14-8		250mg	€860.00	2023-04-22
abcr	AB445062-500 mg	Ethyl 2-isobutylthiazole-4-carboxylate; min. 95%	882305-14-8		500mg	€1,520.00	2023-04-22
eNovation Chemicals LLC	Y1086382-100mg	4-Thiazolecarboxylic acid, 2-(2-methylpropyl)-, ethyl ester	882305-14-8	95%	100mg	$410	2022-11-01
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